Cas no 1256479-17-0 (Ethyl 4,5-difluoro-2-methoxybenzoate)

• Product Name: Ethyl 4,5-difluoro-2-methoxybenzoate
• CAS No: 1256479-17-0
• MF: C₁₀H₁₀F₂O₃
• MW: 216.18
• CID: 5078681
• Update Time: 2025-11-01

Ethyl 4,5-difluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-difluoro-2-methoxybenzoate
• 4,5-Dfluoro-2-methoxybenzoic acid ethyl ester

• Inchi： 1S/C10H10F2O3/c1-3-15-10(13)6-4-7(11)8(12)5-9(6)14-2/h4-5H,3H2,1-2H3
• InChI Key： AFKDZIOYBCZJGA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(F)=C(F)C=C1OC

Additional information on Ethyl 4,5-difluoro-2-methoxybenzoate

Ethyl 4,5-difluoro-2-methoxybenzoate (CAS No. 1256479-17-0): An Overview of Its Properties and Applications

Ethyl 4,5-difluoro-2-methoxybenzoate (CAS No. 1256479-17-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro and methoxy substituents on the benzene ring, which confer specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Ethyl 4,5-difluoro-2-methoxybenzoate is C₁₀H₉F₂O₃, and its molecular weight is approximately 213.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it easy to handle and process in laboratory and industrial settings.

One of the key features of Ethyl 4,5-difluoro-2-methoxybenzoate is its fluorine content. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules. In this compound, the presence of two fluorine atoms at the 4 and 5 positions of the benzene ring significantly influences its reactivity and stability. This makes Ethyl 4,5-difluoro-2-methoxybenzoate an excellent starting material for the synthesis of fluorinated compounds, which are widely used in pharmaceuticals due to their enhanced biological activity and metabolic stability.

The methoxy group at the 2 position of the benzene ring also plays a crucial role in the chemical behavior of Ethyl 4,5-difluoro-2-methoxybenzoate. Methoxy groups are electron-donating substituents that can increase the electron density on the aromatic ring, thereby affecting the compound's reactivity in various chemical reactions. This property is particularly useful in synthetic routes that require controlled reactivity or specific regioselectivity.

In the pharmaceutical industry, Ethyl 4,5-difluoro-2-methoxybenzoate has been explored as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have shown that fluorinated compounds derived from this ester exhibit promising antiviral and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that a series of fluorinated derivatives synthesized from Ethyl 4,5-difluoro-2-methoxybenzoate demonstrated potent inhibitory effects against certain viral enzymes, making them potential candidates for antiviral drug development.

Beyond pharmaceuticals, Ethyl 4,5-difluoro-2-methoxybenzoate has also found applications in materials science. The unique combination of fluorine and methoxy substituents makes it a suitable precursor for the synthesis of advanced materials with tailored properties. For instance, researchers at a leading materials science institute have utilized this compound to develop novel polymers with improved thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and electronic devices.

In terms of chemical synthesis, Ethyl 4,5-difluoro-2-methoxybenzoate serves as a versatile building block for a wide range of organic transformations. Its reactivity can be fine-tuned by adjusting reaction conditions such as temperature, solvent choice, and catalyst selection. This flexibility allows chemists to synthesize complex molecules with high efficiency and selectivity. For example, a recent study published in Organic Letters described a novel catalytic method for converting Ethyl 4,5-difluoro-2-methoxybenzoate into a series of functionalized aromatic compounds with high yields and excellent stereoselectivity.

Safety considerations are an important aspect when handling any chemical compound. While Ethyl 4,5-difluoro-2-methoxybenzoate is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to minimize risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

In conclusion, Ethyl 4,5-difluoro-2-methoxybenzoate (CAS No. 1256479-17-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive intermediate for the development of novel drugs and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow further.